Cas no 2227843-57-2 (rac-(1R,2R)-2-(2-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid, trans)
rac-(1R,2R)-2-(2-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid, trans Chemical and Physical Properties
Names and Identifiers
-
- 2227843-57-2
- rac-(1R,2R)-2-(2-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid
- (1R,2R)-2-(2-Bromo-4-methylphenyl)cyclopropane-1-carboxylic acid
- EN300-1296304
- Z3019995716
- rac-(1R,2R)-2-(2-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid, trans
-
- Inchi: 1S/C11H11BrO2/c1-6-2-3-7(10(12)4-6)8-5-9(8)11(13)14/h2-4,8-9H,5H2,1H3,(H,13,14)/t8-,9+/m0/s1
- InChI Key: HHXZNQACCZQPRP-DTWKUNHWSA-N
- SMILES: BrC1C=C(C)C=CC=1[C@@H]1C[C@H]1C(=O)O
Computed Properties
- Exact Mass: 253.99424g/mol
- Monoisotopic Mass: 253.99424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 37.3Ų
rac-(1R,2R)-2-(2-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid, trans Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1296304-0.05g |
rac-(1R,2R)-2-(2-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid, trans |
2227843-57-2 | 95% | 0.05g |
$256.0 | 2023-07-08 | |
| Enamine | EN300-1296304-0.1g |
rac-(1R,2R)-2-(2-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid, trans |
2227843-57-2 | 95% | 0.1g |
$383.0 | 2023-07-08 | |
| Enamine | EN300-1296304-0.25g |
rac-(1R,2R)-2-(2-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid, trans |
2227843-57-2 | 95% | 0.25g |
$546.0 | 2023-07-08 | |
| Enamine | EN300-1296304-0.5g |
rac-(1R,2R)-2-(2-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid, trans |
2227843-57-2 | 95% | 0.5g |
$858.0 | 2023-07-08 | |
| Enamine | EN300-1296304-1.0g |
rac-(1R,2R)-2-(2-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid, trans |
2227843-57-2 | 95% | 1.0g |
$1100.0 | 2023-07-08 | |
| Enamine | EN300-1296304-2.5g |
rac-(1R,2R)-2-(2-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid, trans |
2227843-57-2 | 95% | 2.5g |
$2155.0 | 2023-07-08 | |
| Enamine | EN300-1296304-5.0g |
rac-(1R,2R)-2-(2-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid, trans |
2227843-57-2 | 95% | 5.0g |
$3189.0 | 2023-07-08 | |
| Enamine | EN300-1296304-10.0g |
rac-(1R,2R)-2-(2-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid, trans |
2227843-57-2 | 95% | 10.0g |
$4729.0 | 2023-07-08 | |
| 1PlusChem | 1P028QUW-50mg |
rac-(1R,2R)-2-(2-bromo-4-methylphenyl)cyclopropane-1-carboxylicacid,trans |
2227843-57-2 | 95% | 50mg |
$368.00 | 2023-12-18 | |
| 1PlusChem | 1P028QUW-100mg |
rac-(1R,2R)-2-(2-bromo-4-methylphenyl)cyclopropane-1-carboxylicacid,trans |
2227843-57-2 | 95% | 100mg |
$536.00 | 2023-12-18 |
rac-(1R,2R)-2-(2-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid, trans Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on rac-(1R,2R)-2-(2-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid, trans
Introduction to rac-(1R,2R)-2-(2-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid, trans (CAS No. 2227843-57-2)
Rac-(1R,2R)-2-(2-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid, trans (CAS No. 2227843-57-2) is a chiral compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by its cyclopropane ring and the presence of a bromo and methyl substituent on the aromatic ring, which contribute to its distinct chemical behavior and reactivity.
The synthesis of rac-(1R,2R)-2-(2-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid, trans has been a subject of extensive research, with various methods being developed to achieve high yields and stereoselectivity. One notable approach involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, which have proven effective in constructing the cyclopropane ring and introducing the bromo and methyl substituents. These methods not only enhance the efficiency of the synthesis but also allow for the preparation of enantiomerically pure forms of the compound, which are crucial for pharmaceutical applications.
In terms of its physical and chemical properties, rac-(1R,2R)-2-(2-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid, trans exhibits a high degree of thermal stability and solubility in common organic solvents. Its melting point and boiling point are well-documented in the literature, making it suitable for various chemical reactions and processes. The compound's ability to form stable salts with various counterions further expands its utility in both laboratory and industrial settings.
The biological activity of rac-(1R,2R)-2-(2-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid, trans has been a focus of recent studies. Preliminary in vitro assays have shown that this compound exhibits moderate inhibitory activity against certain enzymes and receptors, suggesting potential therapeutic applications. For instance, it has been reported to inhibit the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins and play a key role in inflammation and pain. This property makes it a promising candidate for the development of anti-inflammatory drugs.
Moreover, the compound's ability to modulate other biological targets has also been explored. Research has indicated that rac-(1R,2R)-2-(2-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid, trans can interact with specific ion channels and transporters, potentially affecting cellular signaling pathways. These findings have opened up new avenues for its use in drug discovery and development.
In addition to its potential therapeutic applications, rac-(1R,2R)-2-(2-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid, trans is also valuable as an intermediate in the synthesis of more complex molecules. Its versatile reactivity allows it to serve as a building block for constructing larger molecular frameworks with diverse functionalities. This makes it an important tool for synthetic chemists working on the development of new materials and pharmaceuticals.
The environmental impact of rac-(1R,2R)-2-(2-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid, trans is another area of interest. Studies have shown that this compound is biodegradable under certain conditions, which is an important consideration for its safe use in industrial processes. Efforts are ongoing to optimize its synthesis methods to minimize environmental footprint while maintaining high yields and purity.
In conclusion, rac-(1R,2R)-2-(2-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid, trans (CAS No. 2227843-57-2) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features and biological activities make it a valuable target for further research and development. As new methodologies continue to emerge and our understanding of its properties deepens, this compound is likely to play an increasingly important role in advancing scientific knowledge and practical applications.
2227843-57-2 (rac-(1R,2R)-2-(2-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid, trans) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)